Cas no 57103-41-0 (Tetrafucol A)

Tetrafucol A structure
Tetrafucol A structure
Product name:Tetrafucol A
CAS No:57103-41-0
MF:C48H42O24
MW:1002.83269643784
CID:6768641

Tetrafucol A Chemical and Physical Properties

Names and Identifiers

    • Tetrafucol A
    • Inchi: 1S/C48H42O24/c1-19(49)61-31-13-33(63-21(3)51)41(34(14-31)64-22(4)52)43-37(67-25(7)55)17-39(69-27(9)57)45(47(43)71-29(11)59)46-40(70-28(10)58)18-38(68-26(8)56)44(48(46)72-30(12)60)42-35(65-23(5)53)15-32(62-20(2)50)16-36(42)66-24(6)54/h13-18H,1-12H3
    • InChI Key: JZHVRTADKKEHAW-UHFFFAOYSA-N
    • SMILES: C1(C=C(OC(C)=O)C(C2C(OC(C)=O)=C(C3C(OC(C)=O)=CC(OC(C)=O)=CC=3OC(C)=O)C(OC(C)=O)=CC=2OC(C)=O)=C(OC(C)=O)C=1C1C(OC(C)=O)=CC(OC(C)=O)=CC=1OC(C)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 72
  • XLogP3: 3.846

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